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Compound of Interest

Compound Name: 4,4-Dimethoxy-2-butanone

Cat. No.: B155242

Standard Operating Procedure: Handling 4,4-
Dimethoxy-2-butanone

This document provides essential safety and logistical information for the handling and disposal
of 4,4-Dimethoxy-2-butanone (CAS No. 5436-21-5). All personnel must adhere to these
protocols to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Physical Properties

4,4-Dimethoxy-2-butanone is a flammable liquid and vapor.[1][2] It may cause irritation to the
skin, eyes, and respiratory tract.[3][4] Ingestion has been shown to cause somnolence and
convulsions in animal studies.[4][5]

Property Value Source
Molecular Formula CeH1203 [1][6]
Molecular Weight 132.16 g/mol [1][5]
Appearance Clear colorless to yellow liquid [3][6]
Boiling Point ~172-178 °C at 760 mmHg [11[5]
Flash Point 57 °C (134.6 °F) - closed cup [1]
Density ~0.996 g/mL at 25 °C [1][6]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4,4-Dimethoxy-2-butanone. All PPE should

be inspected for integrity before each use.

PPE Category Item Specifications Purpose
_ Protects eyes from

Chemical splash )

Eye & Face Safety Goggles ) splashes and airborne
goggles are required.

droplets.[1]
To be worn with )
Provides full-face
) goggles when a ]
Face Shield protection from

significant splash risk

exists.

splashes.[1][7]

Hand Protection

Chemical-Resistant

Gloves

Wear protective

gloves. Nitrile or

neoprene are suitable.

Prevents direct skin
contact with the

chemical.[1]

Body Protection

Laboratory Coat

A standard full-length

lab coat is required.

Protects skin and
personal clothing from

contamination.[1]

Chemical-Resistant

Apron

Recommended when
handling larger

quantities.

Provides an additional
layer of protection

against splashes.[7]

Respiratory

Respirator

Use a suitable
respirator, such as a
dust mask type N95
(US), if ventilation is
inadequate or when
handling in a way that
generates aerosols or

mists.[1]

Prevents inhalation of
vapors, mists, or

aerosols.[1]

Operational and Handling Plan

Engineering Controls:
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o Always handle this chemical in a well-ventilated area.[1] Use only in areas with appropriate
exhaust ventilation, such as a chemical fume hood.[1]

e Ensure a safety shower and an eye wash station are readily accessible and operational.[1]
o Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

Safe Handling Protocol:

o Preparation: Assemble all necessary equipment and materials before beginning work.

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can be an ignition source.[1][2]

» Tool Selection: Use only non-sparking tools.[1][2]

» Avoid Contact: Avoid all contact with skin and eyes and prevent inhalation of vapor or mist.[1]

[2]

« Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,
open flames, and hot surfaces. "No smoking" policies must be strictly enforced in the
handling area.[1][2]

Storage Plan:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]
o Keep in a designated flammables area away from heat and ignition sources.[2][8]

o Store away from incompatible materials such as strong acids, alkalis, and strong oxidizing or
reducing agents.[1]

Spill and Disposal Plan

Spill Response Protocol:

o Evacuate: Evacuate non-essential personnel from the immediate area.
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o Ventilate: Ensure adequate ventilation.
« Ignition Sources: Remove all sources of ignition.[2]

o Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away
from drains and water courses.[1]

o Absorption: For small spills, absorb the liquid with a non-combustible, inert absorbent
material (e.g., sand, diatomite, universal binders).[1][2]

e Collection: Collect the absorbed material and contaminated soil into a suitable, sealed
container for disposal.[2]

o Decontamination: Clean the spill area thoroughly. Surfaces can be decontaminated by
scrubbing with alcohol.[1]

Waste Disposal Plan:

o Liquid Waste: Collect all waste solutions containing 4,4-Dimethoxy-2-butanone in a
designated, clearly labeled, and sealed hazardous waste container.

o Contaminated Materials: Dispose of contaminated gloves, absorbent materials, and other
PPE as hazardous waste in sealed containers.

o Regulations: All chemical waste must be disposed of in accordance with local, state, and
federal regulations.[1][9] Do not pour waste down the drain.[1][8]
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1. Evacuate Area &
Alert Personnel

Is the spill large or
uncontrollable?

2. Don Appropriate PPE

Call Emergency Response
(EHS)

3. Control Ignition Sources
& Increase Ventilation

4. Contain Spill with
Inert Absorbent

5. Collect Waste into
Sealed Container

6. Decontaminate Spill Area

7. Dispose of Waste via
EHS Protocols

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for responding to a 4,4-Dimethoxy-2-butanone spill.
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First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][2]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Call a physician.[1][2]

e Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Avoid mouth-to-mouth resuscitation. Get medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155242#personal-protective-equipment-for-handling-
4-4-dimethoxy-2-butanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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